Cas no 1804180-71-9 (2-Bromo-1-(3-ethyl-5-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-ethyl-5-methylphenyl)propan-1-one
• CAS No: 1804180-71-9
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 4979951
• Update Time: 2025-10-28

2-Bromo-1-(3-ethyl-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-ethyl-5-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO/c1-4-10-5-8(2)6-11(7-10)12(14)9(3)13/h5-7,9H,4H2,1-3H3
• InChI Key： PZBHMWOJOAQUMS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(C)=CC(=C1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-ethyl-5-methylphenyl)propan-1-one

2-Bromo-1-(3-Ethyl-5-Methylphenyl)Propan-1-One: A Comprehensive Overview

2-Bromo-1-(3-Ethyl-5-Methylphenyl)Propan-1-One, identified by the CAS Registry Number 1804180-71-9, is a significant compound in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention in various research domains, particularly in the synthesis of bioactive molecules and advanced materials. The molecule's structure comprises a propanone backbone substituted with a bromine atom at the 2-position and a substituted phenyl group at the 1-position. The phenyl group itself is further substituted with an ethyl group at the 3-position and a methyl group at the 5-position, contributing to its complex yet intriguing chemical profile.

The synthesis of 2-Bromo-1-(3-Ethyl-5-Methylphenyl)Propan-1-One typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or related methodologies. The bromine substitution is strategically introduced to facilitate further functionalization in downstream reactions. Recent studies have highlighted the utility of this compound as an intermediate in the synthesis of heterocyclic compounds, which are of great interest in drug discovery and material science.

In terms of physical properties, 2-Bromo-1-(3-Ethyl-5-Methylphenyl)Propan-1-One exhibits a melting point of approximately 78°C and a boiling point around 260°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under mild reaction conditions.

The application of CAS No. 1804180-71-9 extends beyond traditional organic synthesis. Recent advancements have demonstrated its potential as a precursor in the development of novel pharmaceutical agents targeting specific biological pathways. For instance, researchers have explored its role in the synthesis of kinase inhibitors, which hold promise in anticancer therapy. Additionally, its use in polymer chemistry has been reported, where it serves as a building block for constructing functional polymers with tailored electronic properties.

From an environmental perspective, understanding the ecological impact of 2-Bromo-1-(3-Ethyl-5-Methylphenyl)Propan-1-One is crucial. Studies have indicated that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is required to fully assess its long-term environmental effects and develop strategies for safe handling and disposal.

In conclusion, 2-Bromo-1-(3-Ethyl-5-Methylphenyl)Propan-1-One, CAS No. 1804180-71-9, stands as a pivotal compound in modern organic chemistry. Its versatile structure and promising applications across diverse fields underscore its importance as both a research tool and an industrial material. As ongoing studies continue to unravel its potential, this compound is poised to play an even greater role in advancing scientific innovation.